Cas no 866039-59-0 (4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one)

4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one structure
866039-59-0 structure
Product name:4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one
CAS No:866039-59-0
MF:
MW:
CID:4662437

4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one

4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI73229-5mg
4-(2-hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI73229-500mg
4-(2-hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 >90%
500mg
$720.00 2024-04-19
TRC
H156910-50mg
4-(2-Hydroxyethyl)-5-methyl-1-[(4-nitrophenyl)sulfonyl]-1,2-dihydro-3H-pyrazol-3-one
866039-59-0
50mg
$ 380.00 2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00871473-1g
4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI73229-1g
4-(2-hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 >90%
1g
$1295.00 2024-04-19
A2B Chem LLC
AI73229-10mg
4-(2-hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 >90%
10mg
$240.00 2024-04-19
TRC
H156910-25mg
4-(2-Hydroxyethyl)-5-methyl-1-[(4-nitrophenyl)sulfonyl]-1,2-dihydro-3H-pyrazol-3-one
866039-59-0
25mg
$ 230.00 2022-06-04
A2B Chem LLC
AI73229-1mg
4-(2-hydroxyethyl)-5-methyl-1-(4-nitrobenzenesulfonyl)-2,3-dihydro-1H-pyrazol-3-one
866039-59-0 >90%
1mg
$201.00 2024-04-19

Additional information on 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one

Recent Advances in the Study of 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 866039-59-0)

The compound 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 866039-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its pharmacological properties.

One of the key advancements in the study of this compound is its optimized synthesis route. Researchers have developed a more efficient and scalable method for producing 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one, which involves a multi-step reaction sequence with improved yields and purity. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has been instrumental in characterizing the compound and confirming its structural integrity.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications as an anti-inflammatory agent. Additionally, preliminary data indicate that it may also modulate other molecular targets, such as kinases and proteases, which are implicated in various disease states.

Further investigations into the mechanism of action have revealed that 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one interacts with key amino acid residues in the active sites of target enzymes, leading to competitive inhibition. Molecular docking studies have provided insights into the binding modes and affinity of the compound, which could guide the design of more potent analogs. These findings are particularly relevant for the development of novel therapeutics for conditions such as chronic inflammation and cancer.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the current body of research underscores the importance of 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one as a valuable scaffold for drug discovery and highlights the need for continued exploration of its pharmacological properties.

In conclusion, the latest research on 4-(2-Hydroxyethyl)-5-methyl-1-(4-nitrophenyl)sulfonyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 866039-59-0) has provided valuable insights into its synthesis, biological activity, and mechanisms of action. These advancements pave the way for future studies aimed at optimizing its therapeutic potential and addressing the remaining challenges in its development. The compound's unique structural and pharmacological features position it as a promising candidate for further investigation in the field of medicinal chemistry.

Recommend Articles

Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.